Cas no 852369-17-6 (N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852369-17-6
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 6503469
• Update Time: 2025-05-21

N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(3-fluorophenyl)-2-methyl-α-oxo-

• Inchi： 1S/C17H13FN2O2/c1-10-15(13-7-2-3-8-14(13)19-10)16(21)17(22)20-12-6-4-5-11(18)9-12/h2-9,19H,1H3,(H,20,22)
• InChI Key： RKXKTYWRLXLDPB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 10.12±0.70(Predicted)

Additional information on N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Research Briefing on N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS: 852369-17-6)

In recent years, the compound N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS: 852369-17-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and fluorophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide. Researchers have employed a combination of in vitro and in vivo assays to investigate its interactions with specific protein targets, such as kinases and receptors implicated in cancer and inflammatory diseases. Preliminary results indicate that the compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as a lead candidate for anticancer drug development.

Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the indole and fluorophenyl groups influence the compound's bioactivity. For instance, the introduction of the 3-fluorophenyl moiety has been shown to enhance binding affinity and selectivity towards target proteins, while the 2-methylindole core contributes to metabolic stability. These insights are critical for the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In addition to its therapeutic potential, N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has also been explored for its utility in chemical biology tools. Recent work has demonstrated its application as a fluorescent probe for imaging specific cellular processes, leveraging its inherent fluorescence properties. This dual functionality—both as a therapeutic agent and a research tool—underscores the versatility of this compound in advancing biomedical research.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current efforts are directed towards formulation strategies, such as nanoparticle encapsulation, to enhance delivery and efficacy. Collaborative research initiatives are also underway to explore synergistic effects with existing therapeutics, aiming to broaden its clinical applicability.

In conclusion, N-(3-fluorophenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a compelling area of research with significant implications for drug discovery and chemical biology. Continued investigation into its mechanisms, coupled with innovative engineering approaches, is expected to unlock new opportunities for therapeutic intervention. This briefing highlights the compound's current standing in the field and underscores the need for further interdisciplinary collaboration to fully realize its potential.